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Compound of Interest

Compound Name: Boc-O-ethyl-L-tyrosine

Cat. No.: B558041 Get Quote

Essential Safety and Handling Guide for Boc-O-
ethyl-L-tyrosine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-O-ethyl-L-tyrosine. The following procedures

ensure safe handling, storage, and disposal of this amino acid derivative.

Synonyms: Boc-L-Tyr(Et)-OH, Boc-L-Phe(4-OEt)-OH, (S)-Boc-2-amino-3-(4-

ethoxyphenyl)propionic acid[1] CAS Number: 76757-91-0[1] Molecular Formula: C₁₆H₂₃NO₅[1]

[2] Molecular Weight: 309.4 g/mol [1] Appearance: White to off-white solid[1]

Personal Protective Equipment (PPE)
While Boc-O-ethyl-L-tyrosine is not classified as a hazardous substance under the 2012

OSHA Hazard Communication Standard, it is recommended to handle all chemicals with

caution.[3] The following personal protective equipment should be used to create a barrier

between the user and the chemical, minimizing exposure risk.[4]
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Goggles or Face Shield

Wear chemical safety goggles

to protect against potential

splashes.[3] A face shield

offers a fuller range of

protection for both the face

and eyes.[5]

Hand Protection
Nitrile or other chemical-

resistant gloves

Powder-free gloves are

recommended to avoid

contamination of the work

area.[5] Thicker gloves

generally offer better

protection.[5]

Body Protection Laboratory Coat

A lab coat provides a

protective layer for skin and

clothing.

Respiratory Protection

N95 or N100 particle mask (if

handling large quantities or

creating dust)

While no respiratory protection

is needed under normal use

conditions, a particle mask is

sufficient if dust is generated.

[3] Surgical masks offer little to

no protection from chemical

exposure.[5]

Operational Plan: Handling and Storage
Handling:

Engineering Controls: Use in a well-ventilated area. A fume hood is recommended when

handling powders to control aerosols.[6]

Procedural Steps:
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Before use, allow the container to warm to room temperature in a desiccator to prevent

moisture absorption, as the compound may be hygroscopic.[7]

Weigh the desired amount quickly and reseal the container tightly.[7]

Avoid creating dust.[3]

Avoid contact with skin, eyes, and clothing.[3]

Avoid ingestion and inhalation.[3]

Storage:

Short-term storage: Boc- and Fmoc-protected amino acids can be stored temporarily at room

temperature.[8]

Long-term storage: For long-term storage, it is recommended to store the product in a

freezer at 0 - 8 °C, tightly sealed.[1][8] Some suppliers recommend storage at -20°C.[9]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3]

Inhalation: Remove to fresh air. If irritation or discomfort persists, seek medical attention.[3]

[10]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[3]

Disposal Plan
Dispose of chemical waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain or in regular trash.[6] Collect all waste containing Boc-O-ethyl-L-
tyrosine in designated, labeled containers for chemical waste pickup.[6]
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Caption: Workflow for the safe handling and disposal of Boc-O-ethyl-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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